N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide
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Overview
Description
N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N2O2S2 and its molecular weight is 382.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Researchers have developed novel thiazole derivatives through various synthetic pathways, resulting in compounds with confirmed structures via analytical techniques such as IR, 1H-NMR, Mass spectral, and Elemental analysis. These methodologies are crucial for the exploration of novel compounds with potential biological activities (Saravanan et al., 2010).
Antimicrobial Activity
Several studies have evaluated the antimicrobial properties of thiazole derivatives, showing significant activity against a broad spectrum of bacterial and fungal pathogens. This includes activity against Staphylococcus aureus, Escherichia coli, and various fungi, highlighting the potential of these compounds in developing new antimicrobial agents (Saravanan et al., 2010).
Anticancer and Antiviral Activities
Thiazole derivatives have also been explored for their potential anticancer and antiviral properties. Compounds within this chemical family have demonstrated selective inhibition of cancer cell line growth and high activity against specific virus strains, indicating their potential in cancer and antiviral therapies (Havrylyuk et al., 2013).
Antioxidant and Anti-inflammatory Properties
Further research into thiazole derivatives has revealed compounds with good antioxidant and anti-inflammatory activities. These findings suggest applications in managing oxidative stress and inflammation-related conditions, showcasing the versatility of thiazole-based compounds in therapeutic development (Koppireddi et al., 2013).
Mechanism of Action
Target of action
Thiazole derivatives are found in many potent biologically active compounds . They have been reported with a variety of biological activities such as antibacterial, antifungal, antiviral, anti-inflammatory, anticancer, antitubercular, antiplasmodial, antiallergic, anti-inflammatory, antipsychotropic, and antiarthritic .
Mode of action
The mode of action of thiazole derivatives can vary greatly depending on their structure and the specific biological target they interact with. For example, some thiazole derivatives have been found to exhibit their antibacterial activity by inhibiting bacterial protein synthesis .
Biochemical pathways
Thiazole derivatives can affect a wide range of biochemical pathways due to their diverse biological activities. For instance, some thiazole derivatives can inhibit the synthesis of certain proteins, affecting the protein synthesis pathway .
Pharmacokinetics
The ADME properties of thiazole derivatives can also vary greatly depending on their structure. Some thiazole derivatives are known to be well absorbed and distributed in the body, while others may be rapidly metabolized and excreted .
Result of action
The molecular and cellular effects of thiazole derivatives can include the inhibition of protein synthesis, leading to the death of bacterial cells in the case of antibacterial activity .
Action environment
The action, efficacy, and stability of thiazole derivatives can be influenced by various environmental factors such as pH, temperature, and the presence of other substances .
Properties
IUPAC Name |
N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S2/c1-24-14-7-9-15(10-8-14)25-12-18(23)21-20-22-19-16-5-3-2-4-13(16)6-11-17(19)26-20/h2-5,7-10H,6,11-12H2,1H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFITZMYQODAQGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SCC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.